Citatepine
Citatepine
Brand Name:
Vulcanchem
CAS No.:
65509-66-2
VCID:
VC0106264
InChI:
InChI=1S/C20H18N2S/c1-22-10-8-15-16(9-11-22)18-12-14(13-21)6-7-20(18)23-19-5-3-2-4-17(15)19/h2-7,12H,8-11H2,1H3
SMILES:
CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24
Molecular Formula:
C20H18N2S
Molecular Weight:
318.4 g/mol
Citatepine
CAS No.: 65509-66-2
Reference Standards
VCID: VC0106264
Molecular Formula: C20H18N2S
Molecular Weight: 318.4 g/mol
| CAS No. | 65509-66-2 |
|---|---|
| Product Name | Citatepine |
| Molecular Formula | C20H18N2S |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | 18-methyl-8-thia-18-azatetracyclo[13.5.0.02,7.09,14]icosa-1(15),2(7),3,5,9,11,13-heptaene-4-carbonitrile |
| Standard InChI | InChI=1S/C20H18N2S/c1-22-10-8-15-16(9-11-22)18-12-14(13-21)6-7-20(18)23-19-5-3-2-4-17(15)19/h2-7,12H,8-11H2,1H3 |
| Standard InChIKey | AGBTZJDOBMDLPR-UHFFFAOYSA-N |
| SMILES | CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24 |
| Canonical SMILES | CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24 |
| Synonyms | 2,3,4,5-Tetrahydro-3-methyl-1H-Dibenzo[2,3:6,7]thiepino[4,5-d]azepine-7-carbonitrile |
| PubChem Compound | 193991 |
| Last Modified | Nov 11 2021 |
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